Cas no 1708370-70-0 (6-fluoro-3,4-dihydro-1H-2lambda6,1-benzothiazine-2,2,4-trione)

• Product Name: 6-fluoro-3,4-dihydro-1H-2lambda6,1-benzothiazine-2,2,4-trione
• CAS No: 1708370-70-0
• MF: C₈H₆FNO₃S
• MW: 215.201544284821
• MDL: MFCD26382697
• CID: 4612233
• PubChem ID: 97620203
• Update Time: 2025-05-20

6-fluoro-3,4-dihydro-1H-2lambda6,1-benzothiazine-2,2,4-trione Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-2,2-dioxo-1H-2$l^{6},1-benzothiazin-4-one
• 1H-2,1-Benzothiazin-4(3H)-one, 6-fluoro-, 2,2-dioxide
• 6-fluoro-3,4-dihydro-1H-2lambda6,1-benzothiazine-2,2,4-trione

• MDL： MFCD26382697
• Inchi： 1S/C8H6FNO3S/c9-5-1-2-7-6(3-5)8(11)4-14(12,13)10-7/h1-3,10H,4H2
• InChI Key： ICAASDMWLZKUBJ-UHFFFAOYSA-N
• SMILES： N1C2=CC=C(F)C=C2C(=O)CS1(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on 6-fluoro-3,4-dihydro-1H-2lambda6,1-benzothiazine-2,2,4-trione

6-Fluoro-3,4-dihydro-1H-2λ⁶,1-benzothiazine-2,2,4-trione (CAS No. 1708370-70-0): A Comprehensive Overview

6-Fluoro-3,4-dihydro-1H-2λ⁶,1-benzothiazine-2,2,4-trione (CAS No. 1708370-70-0) is a fluorinated heterocyclic compound with a unique molecular structure that has garnered significant interest in pharmaceutical and material science research. This benzothiazine derivative features a sulfur-nitrogen ring system and a fluorine substituent, which contribute to its distinct chemical properties and potential applications.

The compound's systematic name reflects its structural complexity: the 6-fluoro substitution indicates the presence of a fluorine atom at the 6-position of the benzothiazine core, while the 2,2,4-trione moiety describes three carbonyl groups attached to the heterocyclic ring. This specific arrangement of functional groups makes 6-fluoro-3,4-dihydro-1H-2λ⁶,1-benzothiazine-2,2,4-trione particularly interesting for researchers exploring novel heterocyclic compounds with potential biological activity.

Recent studies have focused on the synthetic applications of this compound, particularly in the development of new pharmaceutical intermediates. The presence of both fluorine and multiple carbonyl groups offers multiple sites for chemical modification, making it a versatile building block in medicinal chemistry. Researchers are particularly interested in how the fluorine substitution affects the compound's electronic properties and potential interactions with biological targets.

From a physicochemical perspective, 6-fluoro-3,4-dihydro-1H-2λ⁶,1-benzothiazine-2,2,4-trione typically appears as a crystalline solid with moderate solubility in polar organic solvents. Its molecular stability and thermal properties have been subjects of investigation, especially for potential applications in specialty materials. The compound's spectroscopic characteristics, including its distinctive NMR and mass spectra patterns, serve as important identification markers for quality control in research settings.

In the context of current drug discovery trends, fluorinated heterocycles like 6-fluoro-3,4-dihydro-1H-2λ⁶,1-benzothiazine-2,2,4-trione are gaining attention due to their potential to improve drug-like properties. The fluorine atom can influence a molecule's lipophilicity, metabolic stability, and binding affinity - key considerations in modern pharmaceutical design. This has led to increased research into similar fluorinated benzothiazine derivatives as potential scaffolds for new therapeutic agents.

The synthetic methodology for producing 6-fluoro-3,4-dihydro-1H-2λ⁶,1-benzothiazine-2,2,4-trione typically involves multi-step organic reactions starting from appropriately substituted aniline precursors. Recent advances in green chemistry approaches have focused on optimizing these synthetic routes to improve yields while reducing environmental impact. These developments align with the growing demand for sustainable chemical synthesis in both academic and industrial settings.

Analytical characterization of 6-fluoro-3,4-dihydro-1H-2λ⁶,1-benzothiazine-2,2,4-trione requires specialized techniques due to its complex structure. Modern analytical chemistry methods, including high-resolution mass spectrometry and advanced NMR spectroscopy, are essential for confirming its purity and structural integrity. These techniques are particularly important for researchers investigating structure-activity relationships in related compounds.

In material science applications, the electronic properties of 6-fluoro-3,4-dihydro-1H-2λ⁶,1-benzothiazine-2,2,4-trione have attracted interest for potential use in organic electronic devices. The conjugated system of the benzothiazine core, combined with the electron-withdrawing effects of the fluorine and carbonyl groups, creates unique electronic characteristics that may be valuable in developing new functional materials.

Safety considerations for handling 6-fluoro-3,4-dihydro-1H-2λ⁶,1-benzothiazine-2,2,4-trione follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper chemical safety measures including the use of personal protective equipment and adequate ventilation are recommended during research activities. Material Safety Data Sheets (MSDS) provide detailed handling instructions for this compound.

The commercial availability of 6-fluoro-3,4-dihydro-1H-2λ⁶,1-benzothiazine-2,2,4-trione has increased in recent years to meet growing research demand. Several specialty chemical suppliers now offer this compound in various quantities, typically with purity levels suitable for research applications. Pricing and availability can vary depending on market conditions and supplier capabilities.

Future research directions for 6-fluoro-3,4-dihydro-1H-2λ⁶,1-benzothiazine-2,2,4-trione may explore its potential as a precursor for more complex molecular architectures. The compound's multiple reactive sites offer opportunities for diverse chemical transformations, making it a valuable tool for synthetic chemists. Additionally, investigations into its potential biological activities could open new avenues in medicinal chemistry research.

For researchers working with 6-fluoro-3,4-dihydro-1H-2λ⁶,1-benzothiazine-2,2,4-trione, proper storage conditions are essential to maintain compound stability. Recommendations typically include storage in a cool, dry environment, protected from light and moisture. These precautions help preserve the compound's integrity for extended periods, ensuring reliable results in experimental work.

The intellectual property landscape surrounding 6-fluoro-3,4-dihydro-1H-2λ⁶,1-benzothiazine-2,2,4-trione and related compounds continues to evolve. Researchers should conduct thorough patent searches before developing commercial applications to navigate potential intellectual property considerations. This is particularly important given the growing interest in fluorinated heterocycles for pharmaceutical applications.

In summary, 6-fluoro-3,4-dihydro-1H-2λ⁶,1-benzothiazine-2,2,4-trione (CAS No. 1708370-70-0) represents an interesting example of modern fluorinated heterocyclic chemistry with potential applications across multiple scientific disciplines. Its unique structural features and chemical properties continue to make it a subject of active research in both academic and industrial laboratories worldwide.